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Compound Name: 4-Chloro-2-cyclopentylphenol
CAS No.: 13347-42-7
Cat. No.: B018995
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An In-Depth Technical Guide to 4-Chloro-2-
cyclopentylphenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of 4-Chloro-2-cyclopentylphenol, a
halogenated phenolic compound with established germicidal properties. This document delves
into its molecular structure, physicochemical characteristics, and a proposed synthetic pathway
via Friedel-Crafts alkylation. While detailed experimental spectroscopic data is not widely
available in the public domain, this guide presents predicted spectral analyses and discusses
the general mechanisms of antimicrobial action attributed to this class of compounds. Safety,
handling, and toxicological information are also summarized to provide a complete profile for
laboratory and research applications. This guide is intended to serve as a foundational
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resource for researchers in chemistry, microbiology, and drug development who are interested
in the properties and potential applications of alkylated chlorophenols.

Introduction and Background

4-Chloro-2-cyclopentylphenol, historically known by the trade name Dowicide 9, belongs to
the class of halogenated phenols. These compounds have long been recognized for their
potent antimicrobial activities. The introduction of a chlorine atom and a cyclopentyl group to
the phenol scaffold significantly modulates its physicochemical and biological properties,
particularly its lipophilicity and, consequently, its efficacy as a germicide.

Phenolic compounds, in general, exert their antimicrobial effects through non-specific
mechanisms, primarily involving the disruption of microbial cell membranes, leading to the
leakage of intracellular contents and inhibition of essential enzymes. The increased lipophilicity
of 4-Chloro-2-cyclopentylphenol, conferred by the cyclopentyl substituent, is thought to
enhance its ability to partition into the lipid-rich bacterial membrane, thereby increasing its
potency.

This guide aims to consolidate the available technical information on 4-Chloro-2-
cyclopentylphenol, providing a detailed resource for its synthesis, characterization, and safe
handling.

Molecular Structure and Chemical Formula

4-Chloro-2-cyclopentylphenol is a disubstituted phenol with a chlorine atom at the para-
position (C4) and a cyclopentyl group at the ortho-position (C2) relative to the hydroxyl group.

Chemical Name: 4-Chloro-2-cyclopentylphenol[1]

» Synonyms: 2-Cyclopentyl-4-chlorophenol, Dowicide 9[1]

e CAS Number: 13347-42-7[1]

e Molecular Formula: C11H13CIO[1]

e Molecular Weight: 196.67 g/mol [1]

« Canonical SMILES: C1CCC(C1)C2=C(C=CC(=C2)CI)O[1]
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e InChl Key: LZUKCYHMVDGDBK-UHFFFAOYSA-N

Caption: 2D representation of 4-Chloro-2-cyclopentylphenol.

Physicochemical Properties

The physicochemical properties of 4-Chloro-2-cyclopentylphenol are summarized in the table
below. It is important to note that some of these values are predicted and may differ slightly
from experimentally determined values.

Property Value Source

i Not definitively reported, likely )
Physical State o ] ) General observation
a liquid or low-melting solid

Boiling Point 247.6 °C at 760 mmHg [1]
Flash Point 103.6 °C [1]
Density 1.204 g/cm3 [1]
Vapor Pressure 0.0161 mmHg at 25 °C [1]
pKa (Predicted) 9.93+0.43 [1]
LogP (Predicted) 3.703 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p ! s
Rotatable Bond Count 1 [1]

Synthesis of 4-Chloro-2-cyclopentylphenol

A plausible and widely used method for the synthesis of 2-alkylphenols is the Friedel-Crafts
alkylation of the corresponding phenol. In the case of 4-Chloro-2-cyclopentylphenol, this
would involve the reaction of 4-chlorophenol with a cyclopentylating agent, such as
cyclopentanol, cyclopentene, or a cyclopentyl halide, in the presence of a Lewis acid or
Bregnsted acid catalyst.
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Proposed Reaction Scheme

Lewis Acid (e.g., AlCls)

4-Chlorophenol Cyclopentanol or Brensted Acid

A

4-Chloro-2-cyclopentylphenol

H20

Figure 2: Proposed Synthesis via Friedel-Crafts Alkylation

Click to download full resolution via product page

Caption: General scheme for the synthesis of 4-Chloro-2-cyclopentylphenol.

Mechanistic Insights

The Friedel-Crafts alkylation proceeds via an electrophilic aromatic substitution mechanism.
The role of the acid catalyst is to generate a cyclopentyl carbocation (or a related electrophilic
species) from the cyclopentylating agent. This carbocation then attacks the electron-rich
aromatic ring of 4-chlorophenol. The hydroxyl group is a strong activating group and an ortho-,
para-director. Since the para-position is blocked by the chlorine atom, the electrophilic attack
preferentially occurs at the ortho-position.

Representative Experimental Protocol

Disclaimer: The following protocol is a general representation of a Friedel-Crafts alkylation for
the synthesis of alkylphenols and has not been specifically optimized for 4-Chloro-2-
cyclopentylphenol. Appropriate safety precautions should be taken when handling the listed
reagents.

e Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel, add 4-chlorophenol (1 equivalent) and a
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suitable solvent (e.g., a non-polar solvent like hexane or dichloromethane).

Catalyst Addition: Cool the mixture in an ice bath and slowly add the Lewis acid catalyst
(e.g., anhydrous aluminum chloride, 1.1 equivalents).

Addition of Alkylating Agent: Slowly add cyclopentanol (1 equivalent) dropwise from the
dropping funnel, maintaining the temperature below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of ice-cold
water, followed by dilute hydrochloric acid.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent (e.g., diethyl ether or ethyl acetate).

Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and remove the solvent under reduced pressure.

Purification: Purify the crude product by vacuum distillation or column chromatography on
silica gel to obtain pure 4-Chloro-2-cyclopentylphenol.

Structural Elucidation and Characterization

Detailed experimental spectroscopic data for 4-Chloro-2-cyclopentylphenol is not readily
available in peer-reviewed literature. However, based on its structure, the expected spectral
characteristics can be predicted.

'H NMR Spectroscopy (Predicted)

o Aromatic Protons (3H): The three protons on the benzene ring will appear as a complex
multiplet or as distinct doublets and a doublet of doublets in the range of & 6.5-7.5 ppm.
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e Phenolic Proton (1H): A broad singlet corresponding to the hydroxyl proton will be observed,
typically in the range of  4.5-5.5 ppm, although its position can vary with concentration and
solvent.

o Cyclopentyl Protons (9H): The protons on the cyclopentyl ring will appear as a series of
multiplets in the upfield region, likely between & 1.5-3.5 ppm. The proton on the carbon
attached to the aromatic ring (methine proton) will be the most downfield of this group.

Aromatic Protons

dd, d, d

Phenolic Proton

s (broad)

Cyclopentyl Methine

m

Cyclopentyl Methylenes

m

Figure 3: Predicted *H NMR Splitting Pattern

Click to download full resolution via product page

Caption: Conceptual representation of the expected *H NMR splitting.

3C NMR Spectroscopy (Predicted)

» Aromatic Carbons (6C): Six signals are expected in the aromatic region (6 110-160 ppm).
The carbon bearing the hydroxyl group will be the most downfield, followed by the carbons
bearing the cyclopentyl and chloro groups.

e Cyclopentyl Carbons (5C): Signals for the five carbons of the cyclopentyl ring will appear in
the upfield region (& 20-50 ppm).
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Infrared (IR) Spectroscopy (Predicted)

o O-H Stretch: A broad absorption band in the region of 3200-3600 cm~1 corresponding to the
hydroxyl group.

e C-H Stretch (Aromatic): Sharp peaks just above 3000 cm~1.

e C-H Stretch (Aliphatic): Peaks just below 3000 cm~1 for the cyclopentyl group.
e C=C Stretch (Aromatic): Absorptions in the 1450-1600 cm~1 region.

e C-O Stretch: A strong band in the 1200-1260 cm~1 region.

o C-CI Stretch: An absorption in the fingerprint region, typically around 1000-1100 cm~1.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M*) at m/z 196 and an M+2 peak at
m/z 198 with an intensity ratio of approximately 3:1, which is characteristic of a compound
containing one chlorine atom. Fragmentation would likely involve the loss of the cyclopentyl
group and other characteristic cleavages of the phenol ring.

Biological Activity and Mechanism of Action

4-Chloro-2-cyclopentylphenol is classified as a germicide. The antimicrobial activity of
phenolic compounds is generally attributed to their ability to disrupt the microbial cell
membrane.

Mechanism of Action

e Membrane Disruption: The lipophilic nature of the cyclopentyl group facilitates the
partitioning of the molecule into the lipid bilayer of the microbial cell membrane.

e Increased Permeability: The presence of the phenol disrupts the membrane's structure and
function, leading to increased permeaubility.

o Leakage of Cellular Contents: This loss of membrane integrity results in the leakage of
essential intracellular components, such as ions, ATP, and nucleic acids.
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e Enzyme Inhibition: Phenolic compounds can also denature essential enzymes within the cell,
further contributing to cell death.

The presence of the chlorine atom is also known to enhance the antimicrobial potency of
phenols.

Antimicrobial Spectrum

While specific minimum inhibitory concentration (MIC) data for 4-Chloro-2-cyclopentylphenol
against a broad range of microorganisms is not readily available in the public literature, it is
expected to be effective against a variety of bacteria and fungi, consistent with other
halogenated phenols.

Safety, Handling, and Toxicology
Hazard Identification

Based on the Safety Data Sheet (SDS) for 4-Chloro-2-cyclopentylphenol, the following
hazard statements apply[2]:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Measures

The following precautionary statements should be observed when handling this compound[2]:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P304+P340: IF INHALED: Remove to fresh air and keep at rest in a position comfortable for
breathing.

e P312: Call a POISON CENTER or doctor if you feel unwell.

Toxicological Information

Detailed toxicological studies specifically on 4-Chloro-2-cyclopentylphenol are limited in
publicly accessible sources. As with other chlorophenaols, it should be handled with care,
assuming potential for toxicity upon ingestion, inhalation, or dermal absorption.

Conclusion

4-Chloro-2-cyclopentylphenol is a halogenated phenolic compound with established
germicidal properties. Its molecular structure, featuring both a chloro and a cyclopentyl
substituent, contributes to its enhanced lipophilicity and likely potent antimicrobial activity
through membrane disruption. While a detailed experimental characterization is not widely
published, this guide provides a comprehensive overview of its known and predicted
properties, a plausible synthetic route, and essential safety information. This document serves
as a valuable starting point for researchers and professionals in the fields of chemistry and
drug development interested in exploring the potential of this and related compounds. Further
research to determine its full antimicrobial spectrum and to obtain detailed experimental data
would be of significant value to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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